Cas no 1260864-60-5 (3-(Azetidin-3-yl)-2-methoxyquinoline)

• Product Name: 3-(Azetidin-3-yl)-2-methoxyquinoline
• CAS No: 1260864-60-5
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 6517837
• PubChem ID: 165664190
• Update Time: 2025-10-25

3-(Azetidin-3-yl)-2-methoxyquinoline Chemical and Physical Properties

Names and Identifiers

• 1260864-60-5
• EN300-1833871
• 3-(azetidin-3-yl)-2-methoxyquinoline
• 3-(Azetidin-3-yl)-2-methoxyquinoline

• Inchi： 1S/C13H14N2O/c1-16-13-11(10-7-14-8-10)6-9-4-2-3-5-12(9)15-13/h2-6,10,14H,7-8H2,1H3
• InChI Key： OSCXPFJFFWPKMM-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2C=CC=CC=2N=1)C1CNC1

Computed Properties

• Exact Mass: 214.110613074g/mol
• Monoisotopic Mass: 214.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 34.2Ų

Additional information on 3-(Azetidin-3-yl)-2-methoxyquinoline

3-(Azetidin-3-yl)-2-Methoxyquinoline: A Promising Compound in the Field of Medicinal Chemistry

3-(Azetidin-3-yl)-2-methoxyquinoline (CAS No. 1260864-60-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of quinolines, which are known for their diverse biological activities, including antimalarial, antibacterial, and anticancer properties. The integration of an azetidine ring and a methoxy group in the quinoline scaffold has led to the development of a compound with enhanced pharmacological properties and improved bioavailability.

The azetidine ring, a four-membered heterocyclic structure, is known for its high reactivity and conformational flexibility. This characteristic makes it an attractive moiety for the design of bioactive molecules. In the case of 3-(Azetidin-3-yl)-2-methoxyquinoline, the azetidine ring is attached to the quinoline core at the 3-position, which is a strategic position for modulating biological activity. The methoxy group at the 2-position further enhances the lipophilicity and stability of the molecule, contributing to its overall pharmacological profile.

Recent studies have highlighted the potential of 3-(Azetidin-3-yl)-2-methoxyquinoline in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's disease (AD) and Parkinson's disease (PD). Research has shown that this compound exhibits neuroprotective effects by inhibiting oxidative stress and reducing inflammation in neuronal cells. A study published in the Journal of Medicinal Chemistry reported that 3-(Azetidin-3-yl)-2-methoxyquinoline effectively reduced the levels of reactive oxygen species (ROS) and pro-inflammatory cytokines in a cell model of AD.

In addition to its neuroprotective properties, 3-(Azetidin-3-yl)-2-methoxyquinoline has also shown promise as an anticancer agent. Preclinical studies have demonstrated its ability to induce apoptosis and inhibit cell proliferation in various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer. A recent study published in Cancer Research found that this compound selectively targets cancer cells by disrupting mitochondrial function and activating caspase-dependent apoptosis pathways.

The pharmacokinetic properties of 3-(Azetidin-3-yl)-2-methoxyquinoline have been extensively studied to ensure its suitability for clinical development. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has high oral bioavailability and a long half-life, making it an attractive candidate for oral administration. Furthermore, it has demonstrated low toxicity in animal models, suggesting a favorable safety profile.

The synthetic route for 3-(Azetidin-3-yl)-2-methoxyquinoline involves a multi-step process that includes the formation of the quinoline core followed by functionalization with the azetidine ring and methoxy group. The synthetic strategy is designed to be scalable and cost-effective, ensuring that this compound can be produced efficiently for further preclinical and clinical studies.

In conclusion, 3-(Azetidin-3-yl)-2-methoxyquinoline (CAS No. 1260864-60-5) represents a promising lead compound with potential applications in neurodegenerative diseases and cancer therapy. Its unique structural features, combined with favorable pharmacological properties, make it an attractive candidate for further development. Ongoing research aims to optimize its structure for enhanced efficacy and safety, paving the way for potential clinical trials in the near future.